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Cat. No.: B122425

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl carbazate (CAS 6294-89-9), also known as methyl hydrazinecarboxylate, is a versatile
bifunctional molecule that serves as a crucial building block in synthetic organic chemistry.[1][2]
Its unique structure, incorporating both a nucleophilic hydrazine moiety and a methyl ester,
makes it a valuable reagent for the synthesis of a wide array of heterocyclic compounds and
other complex organic molecules.[3][4] This guide provides a comprehensive overview of the
chemical and physical properties, synthesis, analytical data, and key applications of methyl
carbazate, with a focus on its utility in pharmaceutical and chemical research.

Chemical and Physical Properties

Methyl carbazate is a white to pink crystalline solid that is soluble in water.[2][5] A summary of
its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Methyl Carbazate
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Property Value Source(s)

IUPAC Name methyl N-aminocarbamate [1]
Carbomethoxyhydrazide,

Synonyms Methoxycarbonylhydrazine, [1][6]
Methyl hydrazinecarboxylate

CAS Number 6294-89-9 [1]

Molecular Formula C2HeN20:2 [1][6]

Molecular Weight 90.08 g/mol [1][6]
White to pink crystalline

Appearance [2]
powder, crystals, or platelets

Melting Point 70-73 °C (lit.) [6]

Boiling Point 108 °C / 12 mmHg (lit.) [6]

Water Solubility 578 g/L [2]

pKa (Predicted) 10.52 + 0.20 [2]
InChl=1S/C2H6N202/c1-6-

InChl [1]
2(5)4-3/h3H2,1H3,(H,4,5)

SMILES COC(=O)NN [1]

Analytical Data

Detailed analytical data is crucial for the unambiguous identification and quality control of

methyl carbazate. A summary of available spectral data is provided in Table 2.

Table 2: Summary of Analytical Data for Methyl Carbazate
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Technique Data Description Source(s)

(300 MHz, CDCls): & 6.09 (s,
1H NMR 1H, -NH), 3.77 (d, J=1.85Hz, [517]
2H, -NH2), 3.73 (s, 3H, CHs-0)

Data has been recorded, but
specific chemical shifts are not

13C NMR _ _ _ [1][6]
readily available in the

searched literature.

IR spectra (KBr disc and nujol
Infrared (IR) mull) are available for [2][8]

reference.

Electron lonization (EI) mass
Mass Spectrometry (MS) spectrum is available for 9]

reference.

Synthesis and Experimental Protocols

Methyl carbazate is commonly synthesized via the reaction of dimethyl carbonate with
hydrazine hydrate.[5][7]

General Synthesis of Methyl Carbazate

A general and high-yield procedure for the synthesis of methyl carbazate is as follows:
Experimental Protocol:

e To a 250 mL round-bottom flask equipped with a condenser, add dimethyl carbonate (45.0 g,
0.50 mol) and hydrazine hydrate (29.4 mL, 0.48 mol).[5][7]

e Heat the reaction mixture to 50°C with continuous stirring for 30 minutes.[5][7]
o Continue stirring the reaction mixture at room temperature for 24 hours.[5][7]

» After the reaction is complete, remove water, methanol, and excess dimethyl carbonate by
distillation under reduced pressure.[5][7]
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e Dry the resulting product to obtain white crystals of methyl carbazate.[5][7]

Expected Yield: ~94%][5][7]

Dimethyl Carbonate

Reaction Mixture Methyl Carbazate
(50°C, 30 min then RT, 24h) (White Crystals)

Hydrazine Hydrate

Click to download full resolution via product page

Synthesis of Methyl Carbazate Workflow

Applications in Organic Synthesis

Methyl carbazate is a key intermediate in the synthesis of various pharmaceuticals and
agrochemicals.[2][4] Its primary utility lies in its ability to form hydrazones and to serve as a
precursor for the construction of heterocyclic ring systems.[2]

Synthesis of Hydrazones

Methyl carbazate readily reacts with aldehydes and ketones to form the corresponding N-
methoxycarbonylhydrazones. These reactions are typically carried out in a suitable solvent,
such as ethanol, often with catalytic amounts of acid.[10][11]

5.1.1 Synthesis of Methyl 3-(4-methylbenzylidene)carbazate
Experimental Protocol:

» Combine methyl carbazate (0.1 mol) and 4-methylbenzaldehyde (0.1 mol) in a flask with
ethanol (20 mL).[10]

e Stir the mixture under reflux for 4 hours.[10]

 After the reaction, the product can be isolated. Single crystals suitable for X-ray analysis can
be obtained by recrystallization from ethanol at room temperature.[10]
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Expected Yield: ~85%[10]

Methyl Carbazate

4-Methylbenzaldehyde

Methyl 3-(4-methylbenzylidene)carbazate

Reflux
(4 hours)
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Click to download full resolution via product page

Synthesis of a Hydrazone Derivative

Synthesis of Heterocyclic Compounds

Methyl carbazate is a valuable precursor for the synthesis of various nitrogen-containing
heterocycles. A notable example is its use in the preparation of imidazo[1,5-d][1][8][10]triazines,
which have been investigated as potential antiasthma agents.[12]

5.2.1 Synthesis of Imidazo[1,5-d][1][8][10]triazines

The synthesis involves the pyrolysis of a mixture of a suitable ketone and methyl carbazate in
a high-boiling solvent.[12]

Experimental Protocol (General):

A mixture of the appropriate ketone and methyl carbazate is prepared.[12]

The mixture is heated to 200°C in diphenyl ether.[12]

The pyrolysis reaction leads to the formation of the desired imidazo[1,5-d][1][8][10]triazine
ring system.[12]

The product is then isolated and purified.
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Biological Activity and Signaling Pathways

While some sources suggest that methyl carbazate may possess antimicrobial and antiviral
properties, there is a lack of specific, quantitative data in the readily available scientific
literature to substantiate these claims for the parent compound.[2] The biological activities
reported are generally for more complex derivatives synthesized using methyl carbazate as a
starting material.

Signaling Pathways: A thorough review of the existing literature did not reveal any studies that
directly link methyl carbazate (CAS 6294-89-9) to the modulation of specific biological
signaling pathways. Further research is required to elucidate any potential interactions with
cellular signaling cascades.

Safety and Toxicology

Methyl carbazate is classified as toxic if swallowed and causes skin and serious eye irritation.
[1][2] It may also cause respiratory irritation.[1] Appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
[13] Work should be conducted in a well-ventilated area or a fume hood.[13]

Table 3: GHS Hazard Information for Methyl Carbazate

Hazard Statement Classification Source(s)
H301 Toxic if swallowed [1][2]

H315 Causes skin irritation [11[2]

H319 Causes serious eye irritation [1112]

H335 May cause respiratory irritation  [1]

Acute Toxicity: Specific LD50 values for methyl carbazate are not consistently reported across
safety data sheets, with many indicating that the data is not available.[13][14]

Conclusion
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Methyl carbazate (CAS 6294-89-9) is a fundamental reagent in organic synthesis, valued for
its dual functionality which enables the straightforward construction of hydrazones and a variety
of heterocyclic systems. Its importance as a pharmaceutical intermediate is well-established,
though the specific biological activities of the parent compound itself are not well-documented.
This guide has provided a consolidated resource on the properties, synthesis, and applications
of methyl carbazate for the research and drug development community. As with any chemical
reagent, appropriate safety precautions must be observed during its handling and use. Further
investigation into the potential biological activities and mechanisms of action of methyl
carbazate may reveal new applications for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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